Cas no 2901-13-5 (Ethyl Dimethylphenylacetate)

• Product Name: Ethyl Dimethylphenylacetate
• CAS No: 2901-13-5
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD03844687
• CID: 43556
• PubChem ID: 232036
• Update Time: 2025-05-24

Ethyl Dimethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methyl-2-phenylpropanoate
• Ethyl dimethylbenzeneacetate
• Ethyl 2,2-dimethylphenylacetate
• Ethyl Dimethylphenylacetate
• (1'-ethoxycarbonyl-1'-methyl)ethylbenzene
• 2-methyl-2-phenyl-propionic acid ethyl ester
• 2-Methyl-2-phenyl-propionsaeure-aethylester
• AC1L5N0B
• AC1Q63WP
• ethyl 2-methyl-2-phenylpropionate
• Ethyl 2-phenylisobutyrate
• NSC29060
• SBB053782
• SureCN395978
• phenyl ethyl isobutyrate
• alpha,alpha-Dimethyl-ethyl ester benzeneacetic acid
• Ethyl2-Methyl-2-phenylpropanoate
• OFYSAFPKXXTYLU-UHFFFAOYSA-N
• Ethyl 2-phenyl-2-methylpropionate
• 2-Phenylisobutyric acid ethyl ester
• ethyl al
• 5-BROMOBENZO[B]THIOPHENE-3-CARBONYLCHLORIDE
• A819718
• ethyl alpha,alpha-dimethylphenylacetate
• 2-Methyl-2-phenylpropionic acid ethyl ester
• Benzeneacetic acid, alpha,alpha-dimethyl-, ethyl ester
• AM20040107
• NSC 29060
• AKOS009166296
• DTXSID90282994
• EC 608-307-7
• SCHEMBL395978
• SY002718
• NS00006436
• NSC-29060
• CS-0042637
• TS-00264
• MFCD03844687
• ethyl 2-(6,6-dimethylcyclohexa-2,4-dien-1-yl)acetate
• 2901-13-5
• FT-0602717
• AC-1049
• 2-methyl-2-phenyl- propionic acid ethyl ester

• MDL： MFCD03844687
• Inchi： 1S/C12H16O2/c1-4-14-11(13)12(2,3)10-8-6-5-7-9-10/h5-9H,4H2,1-3H3
• InChI Key： OFYSAFPKXXTYLU-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Pale yellow liquid
• Density: 0.998
• Boiling Point: 249.5℃ at 760 mmHg
• Flash Point: 95.8℃
• Refractive Index: 1.489
• PSA: 26.3
• LogP: 2.52730

Additional information on Ethyl Dimethylphenylacetate

Ethyl Dimethylphenylacetate (CAS No. 2901-13-5): A Comprehensive Overview

Ethyl Dimethylphenylacetate, a compound with the chemical formula C₁₀H₁₄O₂ and the CAS number 2901-13-5, is a versatile ester that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, also known as Ethyl (dimethylphenyl)acetate, is widely recognized for its unique chemical properties and potential applications in various industries, including fragrances, flavors, and medicinal chemistry.

The structure of Ethyl Dimethylphenylacetate consists of a phenyl ring substituted with two methyl groups and an acetate ester group attached to an ethyl chain. This particular arrangement imparts distinct characteristics to the molecule, making it a valuable intermediate in synthetic chemistry. The presence of the aromatic ring and the ester functionality allows for a wide range of chemical reactions, including esterification, hydrolysis, and condensation reactions, which are crucial in the synthesis of more complex molecules.

In recent years, Ethyl Dimethylphenylacetate has been extensively studied for its potential applications in pharmaceuticals. The compound's ability to act as a precursor in the synthesis of various bioactive molecules has made it a subject of interest for researchers exploring new drug candidates. For instance, derivatives of this compound have been investigated for their potential role in modulating neurological pathways, suggesting applications in the treatment of neurodegenerative diseases.

One of the most compelling aspects of Ethyl Dimethylphenylacetate is its role in the development of novel flavor and fragrance compounds. The aromatic nature of the phenyl ring combined with the ester group contributes to a pleasant olfactory profile, making it a popular choice in the fragrance industry. Additionally, its stability under various conditions enhances its utility in formulating long-lasting scents and flavors.

The chemical properties of Ethyl Dimethylphenylacetate also make it an attractive candidate for use in agrochemical applications. Researchers have explored its potential as a precursor in the synthesis of plant growth regulators and pest control agents. The compound's ability to interact with biological systems at low concentrations suggests that it could be an effective tool in developing environmentally friendly agricultural solutions.

Recent advancements in synthetic methodologies have further expanded the utility of Ethyl Dimethylphenylacetate. Techniques such as catalytic hydrogenation and cross-coupling reactions have enabled chemists to modify its structure in novel ways, leading to the discovery of new derivatives with enhanced properties. These advancements are particularly significant in drug discovery, where tailored molecular structures can lead to more effective therapeutic agents.

The industrial production of Ethyl Dimethylphenylacetate has also seen significant improvements over the years. Modern manufacturing processes focus on optimizing yield and purity while minimizing environmental impact. These efforts are crucial in ensuring that the compound meets the stringent requirements of pharmaceutical and specialty chemical industries.

From an academic perspective, Ethyl Dimethylphenylacetate serves as an excellent model compound for teaching and research purposes. Its well-documented reactivity and versatility make it a valuable tool for students and researchers alike. The study of this compound has contributed significantly to our understanding of ester chemistry and its applications in various fields.

In conclusion, Ethyl Dimethylphenylacetate (CAS No. 2901-13-5) is a multifaceted compound with diverse applications across multiple industries. Its unique chemical structure and properties make it a valuable intermediate in pharmaceuticals, fragrances, flavors, and agrochemicals. As research continues to uncover new possibilities for this compound, its importance is likely to grow even further.